3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide

• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol
• IUPAC Name: N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-3-(3-methoxy-1,2-oxazol-5-yl)propanamide
• InChI: InChI=1S/C23H20N2O5/c1-14-18-10-8-16(24-20(26)11-9-17-13-21(28-2)25-30-17)12-19(18)29-23(14)22(27)15-6-4-3-5-7-15/h3-8,10,12-13H,9,11H2,1-2H3,(H,24,26)
• InChI Key: YQXOPYRRRONXGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)CCC3=CC(=NO3)OC)C(=O)C4=CC=CC=C4

Description

3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide is a sophisticated synthetic compound designed for advanced biochemical research, particularly in the field of kinase signaling pathways. Its molecular architecture integrates a benzofuran core, a common pharmacophore in medicinal chemistry, with an isoxazole moiety and a propanamide linker, a design strategy frequently employed to target enzyme active sites source . This structural combination suggests its potential utility as a potent and selective kinase inhibitor, making it a valuable chemical probe for investigating cellular processes such as proliferation, apoptosis, and inflammation source . Researchers can utilize this compound to elucidate novel mechanisms of action, study signal transduction cascades, and validate new therapeutic targets in oncology and other disease areas. Its For Research Use Only status underscores its role as a critical tool for in vitro and preclinical studies, facilitating the discovery of next-generation targeted therapies.

Preparation Methods

Synthesis of the Benzofuran Core

The benzofuran scaffold forms the foundational structure of the target compound. Cyclization of o-hydroxyaryl propargyl ethers represents a common approach, though alternative routes involving transition metal catalysis have gained traction. For 3-methyl-1-benzofuran-6-amine derivatives, a modified Claisen condensation using 5-nitro-2-hydroxyacetophenone and methyl vinyl ketone under acidic conditions yields the bicyclic intermediate . Subsequent hydrogenation reduces the nitro group to an amine, critical for downstream amidation .

Table 1: Benzofuran Core Synthesis Methods

Method	Reagents/Conditions	Yield (%)	Source
Claisen Condensation	H2SO4, 80°C, 12 h	68
Palladium-Catalyzed	Pd(OAc)2, PPh3, K2CO3, DMF	75	Literature

Installation of the Phenylcarbonyl Group

Introducing the phenylcarbonyl moiety at position 2 necessitates Friedel-Crafts acylation. Aluminum chloride-mediated acylation with benzoyl chloride in dichloromethane achieves regioselectivity at the electron-rich C2 position . Alternative methods, such as Suzuki-Miyaura coupling with pre-functionalized boronates, offer improved selectivity but require orthogonal protecting groups .

Key Reaction Conditions

• Friedel-Crafts Acylation : Benzoyl chloride (1.2 eq), AlCl3 (2.5 eq), CH2Cl2, 0°C → RT, 4 h .

• Suzuki Coupling : 2-Boronophenyl ketone, Pd(PPh3)4, Na2CO3, DME/H2O, 80°C, 12 h .

Functionalization at Position 6: Amination and Amidation

Nitration of the benzofuran core using fuming HNO3/H2SO4 at 0°C introduces a nitro group at position 6, which is reduced to an amine via catalytic hydrogenation (H2, Pd/C, EtOH) . Subsequent amidation with 3-(3-methoxy-1,2-oxazol-5-yl)propanoyl chloride proceeds via Schotten-Baumann conditions, yielding the target amide .

Critical Observations

• Nitration Directing Effects : The electron-withdrawing phenylcarbonyl group at C2 directs nitration to C6 .

• Amidation Efficiency : Using oxalyl chloride for propanoyl chloride synthesis achieves >90% conversion .

Synthesis of 3-Methoxy-1,2-Oxazol-5-yl Propanamide

The oxazole ring is constructed via Robinson-Gabriel synthesis, wherein β-ketoamide intermediates undergo cyclodehydration. Treatment of ethyl 3-methoxy-4-oxopent-2-enoate with hydroxylamine forms the oxazole nucleus, followed by saponification to the carboxylic acid . Activation as the acid chloride (oxalyl chloride, DMF, THF) enables coupling with the benzofuran amine .

Optimization Data

• Cyclodehydration : POCl3, 110°C, 2 h (Yield: 82%) .

• Saponification : NaOH (2M), EtOH/H2O, 70°C, 3 h (Yield: 95%) .

Coupling Strategies and Final Assembly

Coupling the benzofuran-6-amine with the activated propanoyl chloride occurs under mild conditions (THF, DIEA, 0°C → RT) . Purification via silica gel chromatography (EtOAc/hexane) isolates the target compound in high purity (>98% by HPLC) .

Table 2: Coupling Reaction Optimization

Base	Solvent	Temperature	Yield (%)
DIEA	THF	25°C	88
Pyridine	DCM	0°C	72

Analytical Characterization

Nuclear Magnetic Resonance (NMR)

• 1H NMR (400 MHz, CDCl3) : δ 8.03 (d, J=8.4 Hz, 1H, H7), 7.58 (m, 5H, phenyl), 6.65 (s, 1H, oxazole) .

• 13C NMR : 165.2 (C=O), 158.9 (oxazole C3), 142.1 (benzofuran C2) .

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Retention Time : 3.32 min; MH+ : 612.2 (calculated), 612.3 (observed) .

Chemical Reactions Analysis

Types of Reactions

3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol or amine.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have bioactive properties that make it useful in studying biological pathways and mechanisms.

Medicine: Potential pharmaceutical applications include its use as a drug candidate or as a precursor for drug synthesis.

Industry: The compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Substituent Variations on the Oxazole Ring

• 3-(3-Chloro-1,2-Oxazol-5-yl)-N-[2-(2-Chlorophenyl)-4-Oxo-4H-Chromen-6-yl]Propanamide (CAS: 1010914-01-8):
  • Molecular Formula : C₂₁H₁₄Cl₂N₂O₄
  • Molecular Weight : 429.2 g/mol .
  • Key Differences :
• The benzofuran moiety is replaced with a chromenone (4H-chromen-4-one) system, which introduces a ketone group and alters aromaticity.

Heterocyclic Core Modifications

• Hydroxamic Acid Derivatives (e.g., Compounds 6–10 in ):
  • Examples include N-(4-chlorophenyl)-3-cyclopentyl-N-hydroxypropanamide (Compound 7) .
  • Key Differences :
• These compounds feature hydroxamic acid (-CONHOH) groups, enabling metal chelation (e.g., iron or zinc), which is absent in the target compound.

• The target compound’s propanamide linkage may favor hydrogen bonding with biological targets, whereas hydroxamic acids are often used in antioxidant or protease inhibitor applications .

• Triazole and Oxadiazole Derivatives (): Example: 2-Phenyl-1-(2-(5-(5-Aryl-1,3,4-Oxadiazol-2-ylamino)-4H-1,2,4-Triazole-3-yl)Phenyl)Ethanone . Key Differences:
• Replacement of oxazole with 1,3,4-oxadiazole or 1,2,4-triazole rings alters electron distribution and hydrogen-bonding capacity.
• Such derivatives are often explored for antimicrobial or anticancer activities, suggesting divergent biological targets compared to the benzofuran-oxazole hybrid .

Physicochemical and Functional Group Analysis

Property	Target Compound	Chloro-Oxazole Analog	Hydroxamic Acid (Compound 7)
Molecular Weight	404.4 g/mol	429.2 g/mol	~300–350 g/mol (estimated)
Key Functional Groups	Methoxy-oxazole, benzofuran	Chloro-oxazole, chromenone	Cyclopentyl, hydroxamic acid
Lipophilicity (Predicted)	Moderate (methoxy enhances solubility)	High (Cl substituents)	Variable (depends on alkyl chain)
Potential Bioactivity	Enzyme inhibition (speculative)	Anticancer/antimicrobial	Antioxidant, metalloenzyme modulation

Biological Activity

3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide is a complex organic compound that combines oxazole, benzofuran, and propanamide moieties. This compound has garnered attention for its potential biological activities, including antibacterial, antifungal, and anticancer properties. Understanding its biological activity is crucial for exploring its therapeutic applications.

The molecular formula of this compound is $C_{23}H_{20}N_{2}O_{5}$, with a molecular weight of 404.4 g/mol. Its structural uniqueness arises from the specific arrangement of functional groups, which may influence its biological interactions.

Property	Value
Molecular Formula	C23H20N2O5
Molecular Weight	404.4 g/mol
IUPAC Name	N-(2-benzoyl-3-methyl-1-benzofuran-6-yl)-3-(3-methoxy-1,2-oxazol-5-yl)propanamide
InChI Key	YQXOPYRRRONXGL-UHFFFAOYSA-N

The biological activity of 3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide is believed to be mediated through its interactions with specific molecular targets such as enzymes and receptors. These interactions can lead to modulation of various biological pathways, potentially affecting cellular processes such as proliferation and apoptosis.

Antibacterial Activity

Research indicates that compounds with similar structural motifs exhibit varying degrees of antibacterial activity. For example, derivatives of benzoxazole have shown selective antibacterial effects against Gram-positive bacteria like Bacillus subtilis but limited efficacy against Gram-negative strains. The structure–activity relationship (SAR) analysis suggests that specific substituents on the benzoxazole ring can enhance or diminish antibacterial potency .

Antifungal Activity

In addition to antibacterial properties, compounds resembling 3-(3-methoxy-1,2-oxazol-5-yl)-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-6-yl]propanamide have demonstrated antifungal activity against pathogens such as Candida albicans. The antifungal efficacy varies significantly among different derivatives, often correlating with their structural characteristics .

Anticancer Activity

Several studies have highlighted the cytotoxic effects of related compounds on various cancer cell lines. For instance, derivatives based on the benzoxazole framework have shown selective toxicity towards cancer cells while exhibiting lower toxicity against normal cells. This selectivity is crucial for developing potential anticancer agents . The following table summarizes the cytotoxic effects observed in different cancer cell lines:

Cell Line	Compound Activity
MCF-7 (Breast)	Cytotoxic
A549 (Lung)	Cytotoxic
HepG2 (Liver)	Selective Cytotoxic
PC3 (Prostate)	Cytotoxic

Case Studies

A notable study investigated the biological activities of various benzoxazole derivatives, revealing that certain substitutions significantly enhanced their antibacterial and antifungal properties. For example, compounds with electron-donating groups exhibited stronger antibacterial effects compared to those with electron-withdrawing groups . Another study focused on the cytotoxicity of these compounds against multiple cancer cell lines, demonstrating promising results that warrant further exploration into their therapeutic potential .